Cas no 1383788-34-8 (tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate)

• Product Name: tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate
• CAS No: 1383788-34-8
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 4595703
• Update Time: 2025-05-26

tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-[6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate

• Inchi： 1S/C17H19N5O4S/c1-17(2,3)26-16(23)20-12-5-7-13(8-6-12)22-14-11(10-19-22)9-18-15(21-14)27(4,24)25/h5-10H,1-4H3,(H,20,23)
• InChI Key： UAXMOLPYUHSLPD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(N2C3C(C=N2)=CN=C(S(C)(=O)=O)N=3)C=C1

Additional information on tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate

tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1383788-34-8, commonly referred to as tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes a pyrazolo[3,4-d]pyrimidine core, a methylsulfonyl group, and a tert-butyl carbamate moiety. These structural features contribute to its unique chemical properties and potential biological activities.

The pyrazolo[3,4-d]pyrimidine ring system is a heterocyclic structure that has been extensively studied for its role in various biological processes. The presence of the methylsulfonyl group (methylsulfonyl) enhances the compound's stability and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted the potential of this compound as a modulator of specific cellular pathways, particularly in the context of cancer therapy.

The tert-butyl carbamate group (tert-butyl carbamate) plays a crucial role in modulating the physical and chemical properties of the molecule. This group not only influences the solubility and permeability of the compound but also serves as a protective group during synthetic processes. The combination of these functional groups makes this compound highly versatile, with applications ranging from medicinal chemistry to advanced materials research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This approach has been particularly beneficial in scaling up production for preclinical studies.

In terms of biological activity, this compound has shown remarkable selectivity towards certain kinase targets, making it a valuable tool in drug discovery efforts. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. These findings have sparked interest in further exploring its therapeutic potential in oncology and immunology.

The structural complexity of this compound also makes it an intriguing subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to predict its binding affinity to various protein targets. These computational studies have provided valuable insights into the molecular interactions that govern its bioactivity.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The development of this compound has been made possible through collaborative efforts between academic institutions and pharmaceutical companies. Such partnerships have facilitated the sharing of resources and expertise, accelerating the pace of innovation in this field.

In conclusion, tert-butyl (4-(6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl)carbamate represents a cutting-edge advancement in organic chemistry with wide-ranging applications. Its unique structure and functional groups make it a valuable asset in both medicinal and materials research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.